Cas no 2877718-53-9 (N-[(4-methoxyphenyl)methyl]-N,6-dimethyl-2-(methylsulfanyl)pyrimidin-4-amine)

• Product Name: N-[(4-methoxyphenyl)methyl]-N,6-dimethyl-2-(methylsulfanyl)pyrimidin-4-amine
• CAS No: 2877718-53-9
• MF: C₁₅H₁₉N₃OS
• MW: 289.39586186409
• CID: 5330813
• PubChem ID: 165435489
• Update Time: 2025-10-29

N-[(4-methoxyphenyl)methyl]-N,6-dimethyl-2-(methylsulfanyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2877718-53-9
• AKOS040861252
• F6739-6728
• N-[(4-methoxyphenyl)methyl]-N,6-dimethyl-2-(methylsulfanyl)pyrimidin-4-amine

• Inchi： 1S/C15H19N3OS/c1-11-9-14(17-15(16-11)20-4)18(2)10-12-5-7-13(19-3)8-6-12/h5-9H,10H2,1-4H3
• InChI Key： OJLCOZAMFKGCCX-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=CC(=N1)N(C)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 289.12488341g/mol
• Monoisotopic Mass: 289.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų

Additional information on N-[(4-methoxyphenyl)methyl]-N,6-dimethyl-2-(methylsulfanyl)pyrimidin-4-amine

Professional Introduction to N-[(4-methoxyphenyl)methyl]-N,6-dimethyl-2-(methylsulfanyl)pyrimidin-4-amine (CAS No. 2877718-53-9)

N-[(4-methoxyphenyl)methyl]-N,6-dimethyl-2-(methylsulfanyl)pyrimidin-4-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 2877718-53-9, belongs to the pyrimidine class of molecules, which are well-known for their biological activity and role in various therapeutic applications. The presence of multiple functional groups, including a methylsulfanyl substituent and a 4-methoxyphenyl moiety, contributes to its complex reactivity and potential pharmacological significance.

The N,6-dimethyl configuration of the pyrimidine ring further enhances the compound's structural diversity, making it a valuable scaffold for drug discovery and development. Pyrimidine derivatives have been extensively studied for their roles in inhibiting enzymes and modulating biological pathways, particularly in the context of cancer therapy and infectious diseases. The specific arrangement of atoms in N-[(4-methoxyphenyl)methyl]-N,6-dimethyl-2-(methylsulfanyl)pyrimidin-4-amine suggests potential interactions with biological targets that could lead to novel therapeutic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound more accurately. Studies have indicated that the 4-methoxyphenyl group may enhance solubility and bioavailability, while the methylsulfanyl moiety could contribute to interactions with specific protein targets. These insights are crucial for designing more effective drug candidates and optimizing their pharmacokinetic profiles.

In the realm of medicinal chemistry, the synthesis of N-[(4-methoxyphenyl)methyl]-N,6-dimethyl-2-(methylsulfanyl)pyrimidin-4-amine has been a focus of several research groups aiming to develop new analogs with improved efficacy and reduced side effects. The compound's structural features make it a versatile platform for exploring different chemical modifications, such as varying the substitution patterns on the pyrimidine ring or introducing additional functional groups. Such modifications can fine-tune the biological activity and selectivity of the molecule, making it a promising candidate for further development.

Current research is exploring the potential applications of this compound in treating various diseases. For instance, studies have suggested that pyrimidine derivatives may inhibit kinases and other enzymes involved in tumor growth and progression. The unique combination of functional groups in N-[(4-methoxyphenyl)methyl]-N,6-dimethyl-2-(methylsulfanyl)pyrimidin-4-amine positions it as a candidate for developing targeted therapies that could overcome resistance mechanisms associated with existing treatments.

The methylsulfanyl group is particularly noteworthy as it can participate in hydrogen bonding and other non-covalent interactions with biological targets. This feature is essential for designing molecules that can tightly bind to their intended receptors or enzymes, thereby enhancing therapeutic efficacy. Additionally, the 4-methoxyphenyl moiety may influence metabolic stability and distribution within the body, factors that are critical for drug development.

From a synthetic chemistry perspective, N-[(4-methoxyphenyl)methyl]-N,6-dimethyl-2-(methylsulfanyl)pyrimidin-4-amine represents an interesting challenge due to its complex structure. Researchers have employed various synthetic strategies to access this compound efficiently while maintaining high purity standards. Techniques such as multi-step organic synthesis combined with advanced purification methods have been crucial in obtaining sufficient quantities of the material for biological testing.

The growing interest in this compound underscores its potential as a lead molecule for drug discovery programs. Pharmaceutical companies and academic institutions are increasingly investing in research aimed at identifying novel therapeutic agents with improved safety profiles. N-[(4-methoxyphenyl)methyl]-N,6-dimethyl-2-(methylsulfanyl)pyrimidin-4-amine (CAS No. 2877718-53-9) stands out as one of several promising candidates that merit further investigation.

In conclusion, N-[(4-methoxyphenyl)methyl]-N,6-dimethyl-2-(methylsulfanyl)pyrimidin-4-amine is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications and synthetic strategies for this molecule, it is likely to play an important role in future therapeutic advancements.